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Compound of Interest

Compound Name: 4-Methylbenzyl chloride

Cat. No.: B047497

Application Notes and Protocols for 4-
Methylbenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzyl chloride (CAS No. 104-82-5), also known as a-chloro-p-xylene or p-xylyl
chloride, is a combustible and corrosive liquid that is harmful if swallowed and causes severe
skin burns and eye damage.[1][2][3] It may also cause respiratory irritation.[1] This document
provides detailed procedures for the safe handling and storage of 4-Methylbenzyl chloride to
minimize risks to personnel and the environment.

Hazard Identification and Toxicology

Signal Word: Danger[1][2]
Hazard Statements:

o Combustible liquid.[1]

e Harmful if swallowed.[1]

o Causes severe skin burns and eye damage.[1]
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e May cause respiratory irritation.[1]
e Lachrymator (substance which increases the flow of tears).[4]

Toxicological Data: While specific LD50 data for 4-Methylbenzyl chloride is not readily
available, it is classified as harmful if swallowed.[1] The toxicological properties have not been
fully investigated.[5] For the related compound Benzyl chloride, the following data is available:

e LC50 Inhalation (rat, 4h): 0.74 mg/l, indicating high acute toxicity from inhalation exposure.[4]

No specific occupational exposure limits have been established for 4-Methylbenzyl chloride.
[1] For Benzyl chloride, the following limits are established:

e OSHAPEL: 1 ppm (8-hour TWA)[2]
e NIOSH REL: 1 ppm (15-minute Ceiling)[2]

e ACGIH TLV: 1 ppm (8-hour TWA)[Z]

Physical and Chemical Properties

Property Value Reference(s)
Molecular Formula C8HoCI [5]
Molecular Weight 140.61 g/mol [6]
Appearance Light yellow liquid [5]
Odor Pungent, irritating [5]
Melting Point 4°C/39.2°F [5]
Boiling Point 200 - 202 °C /392 - 395.6 °F -
@ 760 mmHg
Flash Point 75°C /167 °F [2][5]
Density 1.060 - 1.062 g/mL at 25 °C [5]
Vapor Pressure 0.2 mbar @ 20 °C [5]
Solubility Insoluble in water
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Safe Handling Protocols
Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[4][5]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1][5]

e Use a closed system or provide appropriate exhaust ventilation.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166. A face shield (8-inch minimum) is also recommended.[1]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
[4] Gloves must be inspected prior to use, and proper glove removal technique should be
followed.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1][5] A full-face respirator
with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is
recommended where risk assessment shows it is appropriate.

General Hygiene Practices

» Wash hands and any exposed skin thoroughly after handling.[1]
e Do not eat, drink, or smoke when using this product.[1]

 Remove and wash contaminated clothing and gloves before re-use.

Storage Procedures

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Keep away from heat, sparks, open flames, and hot surfaces.[1][4]
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Recommended storage temperature is 2 - 8°C (refrigerated).[4]

Store locked up.[1]

Store in a corrosive resistant container with a resistant inner liner.

Incompatible Materials: Bases, alcohols, amines, metals, and strong oxidizing agents.[1]

Emergency Procedures
Accidental Release Measures

Evacuate: Remove all sources of ignition and evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with inert material (e.g., dry sand or earth) and place it into a
chemical waste container.[4] Do not let the product enter drains.

Personal Protection: Use personal protective equipment, including respiratory protection.

First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Get immediate medical attention.

[1][5]

Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Get immediate medical attention.[1][5]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get immediate medical attention.[1][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Get immediate medical attention.[1]

Firefighting Measures
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e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[4]

» Specific Hazards: Combustible material. Containers may explode when heated.[1][4]
Hazardous combustion products include carbon monoxide, carbon dioxide, phosgene, and
hydrogen chloride gas.[1]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Visualized Workflows
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Caption: Workflow for the safe handling of 4-Methylbenzyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for 4-
Methylbenzyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047497#safe-handling-and-storage-procedures-for-4-
methylbenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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